Cas no 2026945-44-6 ((3S,4S)-N-(4-cyanothian-4-yl)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxamide)

• Product Name: (3S,4S)-N-(4-cyanothian-4-yl)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxamide
• CAS No: 2026945-44-6
• MF: C₁₃H₁₈F₃N₃OS
• MW: 321.361732006073
• CID: 5925510
• PubChem ID: 120963656
• Update Time: 2025-05-21

(3S,4S)-N-(4-cyanothian-4-yl)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2026945-44-6
• AKOS026645733
• Z2059592332
• EN300-26685239
• (3S,4S)-N-(4-cyanothian-4-yl)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxamide

• Inchi： 1S/C13H18F3N3OS/c1-19-6-9(10(7-19)13(14,15)16)11(20)18-12(8-17)2-4-21-5-3-12/h9-10H,2-7H2,1H3,(H,18,20)/t9-,10-/m1/s1
• InChI Key： FIYKTXOPNDVJOG-NXEZZACHSA-N
• SMILES： S1CCC(C#N)(CC1)NC([C@@H]1CN(C)C[C@H]1C(F)(F)F)=O

Computed Properties

• Exact Mass: 321.11226787g/mol
• Monoisotopic Mass: 321.11226787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4Ų

Additional information on (3S,4S)-N-(4-cyanothian-4-yl)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxamide

Introduction to (3S,4S)-N-(4-cyanothian-4-yl)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxamide (CAS No. 2026945-44-6)

The compound (3S,4S)-N-(4-cyanothian-4-yl)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxamide, identified by its CAS number 2026945-44-6, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a pyrrolidine core, combined with specific substituents such as 4-cyanothian-4-yl and 1-methyl, makes it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has seen a surge in the exploration of chiral molecules due to their enhanced specificity and efficacy. The stereochemistry of (3S,4S)-N-(4-cyanothian-4-yl)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxamide is particularly noteworthy, as the precise arrangement of its stereocenters can significantly influence its biological activity. This has led to extensive research into optimizing its structure for maximum therapeutic benefit.

The incorporation of the trifluoromethyl group in this compound is another key feature that contributes to its unique properties. Trifluoromethyl groups are widely recognized for their ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. These attributes make (3S,4S)-N-(4-cyanothian-4-yl)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxamide an attractive scaffold for drug discovery efforts aimed at developing next-generation pharmaceuticals.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The pyrrolidine ring in this molecule not only contributes to its structural complexity but also provides a versatile platform for further functionalization. Researchers have been exploring various derivatives of pyrrolidine to identify new pharmacophores with improved pharmacological profiles. The compound's unique structure has opened up new avenues for investigating its potential role in treating a range of diseases.

The cyano group present in the 4-cyanothian-4-yl moiety adds another layer of functionality to this molecule. Cyano groups are known for their ability to influence electronic properties and can play a crucial role in modulating the biological activity of a compound. This feature has prompted scientists to delve deeper into understanding how the cyano group interacts with biological targets and how it can be leveraged to enhance drug efficacy.

In the context of current research trends, the development of small molecules with multiple functional groups is gaining momentum. These molecules often exhibit synergistic effects when their different parts interact with various biological targets simultaneously. The multifaceted nature of (3S,4S)-N-(4-cyanothian-4-yl)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxamide makes it an ideal candidate for such investigations. Its complex structure and diverse functional groups offer a rich ground for exploring novel mechanisms of action.

The trifluoromethyl group's influence on the compound's properties extends beyond mere structural modification. It has been shown to enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. This has made trifluoromethyl-substituted compounds highly sought after in drug development pipelines. The presence of this group in (3S,4S)-N-(4-cyanothian-4-yl)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxamide underscores its potential as a lead compound for further optimization.

The stereochemistry of this compound is another area where significant research efforts have been focused. The precise arrangement of stereocenters can dictate how a molecule interacts with biological targets, making stereochemical control crucial in drug design. The (3S,4S) configuration in this molecule has been carefully selected based on previous studies that suggest this particular arrangement enhances biological activity. Further investigations are ongoing to fully elucidate the relationship between stereochemistry and pharmacological effects.

In conclusion, (3S,4S)-N-(4-cyanothian-4-yl)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxamide (CAS No. 2026945-44-6) is a promising compound with significant potential in medicinal chemistry. Its unique structural features, including the pyrrolidine core, trifluoromethyl group, and cyano-substituted thienyl moiety, make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.